Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate
Overview
Description
Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate (ECTI) is an important compound in the field of organic synthesis. It is used as a reagent in a variety of chemical reactions, and has a wide range of applications in fields such as organic chemistry, biochemistry, and medicinal chemistry. In recent years, ECTI has gained increased attention due to its potential use in the synthesis of complex molecules and its ability to act as a catalyst in certain reactions.
Scientific Research Applications
Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate has a wide range of applications in scientific research. It is used in the synthesis of complex molecules, such as natural products, peptides, and polymers. It is also used as a catalyst in a variety of organic reactions, including Diels-Alder reactions, Michael additions, and nucleophilic substitution reactions. Additionally, Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate is used in the synthesis of pharmaceuticals and other biologically active compounds.
Mechanism of Action
Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate acts as a catalyst in a variety of organic reactions. In Diels-Alder reactions, Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate facilitates the formation of a six-membered ring by stabilizing the transition state of the reaction. In Michael additions, Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate helps to form a new carbon-carbon bond by increasing the nucleophilicity of the reactant. In nucleophilic substitution reactions, Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate helps to form a new carbon-oxygen bond by increasing the electrophilicity of the reactant.
Biochemical and Physiological Effects
Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate has been studied for its potential biochemical and physiological effects. In vitro studies have suggested that Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate may have anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, in vivo studies have suggested that Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate may have a protective effect against oxidative stress and may be beneficial in the treatment of certain diseases, such as diabetes and cardiovascular disease.
Advantages and Limitations for Lab Experiments
Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate has several advantages for lab experiments. It is a versatile reagent that can be used in a variety of reactions, and it is relatively inexpensive and easy to obtain. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate can be toxic in high concentrations and should be handled with care. Additionally, it can react with certain compounds, such as water, and should be stored in a dry environment.
Future Directions
There are several potential future directions for research on Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate. One potential direction is to further explore its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in the synthesis of complex molecules and pharmaceuticals. Additionally, further research could be conducted to explore its potential as a catalyst in a variety of reactions. Finally, further research could be conducted to explore the safety of Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate and its potential for use in humans.
properties
IUPAC Name |
ethyl 3-chloro-2-(trifluoromethyl)pyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClF3NO2/c1-2-16-8(15)5-3-4-14-7(6(5)10)9(11,12)13/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVOWOEIIHFJWIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=NC=C1)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
